2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide

• IUPAC Name: 2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide
• InChI: InChI=1S/C29H29N5O4S/c1-3-24(27(36)31-16-19-12-10-18(2)11-13-19)39-29-33-22-9-5-4-8-21(22)26-32-23(28(37)34(26)29)15-25(35)30-17-20-7-6-14-38-20/h4-14,23-24H,3,15-17H2,1-2H3,(H,30,35)(H,31,36)
• InChI Key: SPSPQSOFZANLOC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CC=C(C=C1)C)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=CO5
• Molecular Formula: C29H29N5O4S
• Molecular Weight: 543.6 g/mol

Description

2-[[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide is a useful research compound. Its molecular formula is C29H29N5O4S and its molecular weight is 543.64. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Quinazolinones : 3-phenyl- and 3-phenethyl-5-methyl-5-ethyl-4-oxo-3,4,5,6-tetrahydrobenzo[h]quinazolines were synthesized via the reaction of 3-methyl-3-ethyl-1-amino-2-ethoxycarbonyl-3,4-dihydronaphthaline with phenyl- and phenethylisothiocyanates. This reaction led to the formation of the corresponding 3-phenyl- and 3-phenethyl-5-methyl-5-ethyl-4-oxo-2-thioxo-1,2,3,4,5,6-hexahydrobenzo[h]quinazolines. Further, these compounds were studied for their effects on brain monoamine oxidase (MAO) activity and exhibited potential as 5-HT deamination inhibitors. Some compounds also showed moderate therapeutic effects against Ehrlich ascites carcinoma (EAC) and sarcoma 180 tumors in mice (Markosyan et al., 2008).

• Analogues of Furan-amidines : Various analogues of furan-amidines were synthesized and evaluated as inhibitors of the enzyme NQO2, which has potential use in cancer chemotherapy and malaria. The analogues exhibited lower activity than the lead furan amidine, but the structure-activity relationship was rationalized through molecular docking and binding mode analysis. The oxazole-amidine analogue showed inhibitory activity against Plasmodium falciparum (Alnabulsi et al., 2018).

• Synthesis and Antimicrobial Activity : Novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4-dihydro-4-quinolinones analogs were synthesized and displayed significant biological activity against standard strains. The synthesized compounds were characterized and tested for antimicrobial and antifungal activity (ANISETTI & Reddy, 2012).

• Synthesis of Furothiazolo Pyrimido Quinazolinones : Various heterocyclic compounds were synthesized from visnagenone or khellinone with 6-amino-thiouracil. The new compounds, specifically furothiazolo pyrimido quinazolines, showed excellent results for growth inhibition of bacteria and fungi (Abu‐Hashem, 2018).

Future Directions

The study of complex molecules like this one is an active area of research in the field of organic and medicinal chemistry. Such compounds could have potential applications in the development of new pharmaceuticals or materials.